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Compound of Interest

Compound Name: CH1055 triethylamine
Cat. No.: B12402061
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\ J

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling CH1055 triethylamine, a near-infrared 1l (NIR-II) fluorescent dye.
[1] The information is tailored for researchers, scientists, and drug development professionals
to ensure safe laboratory practices.

Emergency Contact Information:

¢ Poisons Information Centre (Australia): 131 126[2]

¢ CHEMTREC (USA & Canada): 1-800-424-9300[2]

» National Poisons Centre (New Zealand): 0800 764 766[2]

Hazard Summary

CH1055 triethylamine is a highly flammable liquid and vapor that is toxic if swallowed, inhaled,
or in contact with skin.[3][4] It causes severe skin burns and eye damage and may cause
respiratory irritation.[3][4][5][6]
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Hazard Classification Description

H225: Highly flammable liquid and vapour.[2][3]

Physical Hazards
[4]

H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled.[3] H314: Causes
Health Hazards severe skin burns and eye damage.[2][3][4][5][6]

H335: May cause respiratory irritation.[2][4][5][6]

Corrosive to the respiratory tract.[3]

Environmental Hazards H401: Toxic to aquatic life.[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.
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Body Part

Required PPE

Specifications

Respiratory

Full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges.[5]

Use a full-face supplied air
respirator if it is the sole means
of protection.[5] For exposures
potentially exceeding 200 ppm,
a NIOSH-approved self-
contained breathing apparatus
(SCBA) is required.[7]

Tightly fitting safety goggles

Contact lenses should not be

Eyes/Face and a face shield (minimum 8- worn when working with
inch).[5][8] amines.[2]
Elbow-length PVC gloves are
Hand Compatible chemical-resistant recommended; do NOT use
ands
gloves.[8] latex.[2] Inspect gloves for
integrity before each use.[5]
Overalls, PVC apron, or a PVC
Chemical-resistant suit, flame- protective suit for severe
Body retardant antistatic protective exposure.[2] Trousers or
clothing.[5] overalls should be worn
outside of boots.[2]
Non-sparking safety or Rubber boots for spill
Footwear

conductive footwear.[2]

response.[8]

Operational Procedures

Handling:

o Ventilation: Always handle CH1055 triethylamine in a chemical fume hood.[8] Ensure

adequate general or local exhaust ventilation.[9]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[31[4][5][9] No smoking.[2][4]
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e Equipment: Use non-sparking tools and explosion-proof electrical, ventilating, and lighting
equipment.[2][3][4][8] Ground and bond containers and receiving equipment during transfer.

[2113][41[9]

o Personal Hygiene: Do not eat, drink, or smoke when using this product.[2][3][4] Wash hands
thoroughly after handling and before breaks.[5][8][9] Remove and wash contaminated
clothing before reuse.[2][8][9]

Storage:
o Location: Store in a cool, dry, well-ventilated area away from direct sunlight.[2][9]

o Container: Keep containers tightly closed and store in the original manufacturer-supplied
container.[2][3][5][9] Opened containers must be carefully resealed and kept upright.[5]

e Incompatibilities: Store away from strong acids and oxidizing agents.[7][9][10]
Emergency and Disposal Plans
Spill Response:

o Evacuate and Secure: Evacuate non-essential personnel from the spill area and secure all
entry points.[7][8]

» Eliminate Ignition Sources: Shut off all sources of ignition.[2][7][8]

o Containment: Stop the leak if it is safe to do so.[2] Prevent the spill from entering drains or
waterways.[2][9]

» Absorption: Absorb the spill with an inert, non-flammable material such as sand, earth, or
vermiculite.[7][9]

o Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for disposal.[7][8][11]

e Ventilation and Cleanup: Ventilate the area and wash the spill site after material pickup is
complete.[8]
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First Aid:

Exposure Route

First Aid Measures

Inhalation

Remove the person to fresh air and keep them
at rest in a position comfortable for breathing.[2]
[4][5][6] If breathing has stopped, begin artificial
respiration.[7] Seek immediate medical
attention.[2][4][5][6]

Skin Contact

Immediately remove all contaminated clothing.
[2][3][4][5] Rinse the skin with large amounts of
water or shower for 15-30 minutes.[2][4] Seek

immediate medical attention.[3][6]

Eye Contact

Immediately flush eyes with running water for
several minutes, holding eyelids open.[2]
Remove contact lenses if present and easy to
do.[2][4][5] Continue rinsing and seek immediate
medical attention.[2][4][5][6]

Ingestion

Rinse mouth with water.[2][5] Do NOT induce
vomiting.[2] Give no more than two glasses of
water to an adult.[2] Seek immediate medical
attention.[2][3][6]

Disposal:

o Dispose of CH1055 triethylamine and its containers in accordance with local, regional,

national, and international regulations.[2]

e This chemical is classified as a hazardous waste.[7][9] Consult your state's Department of

Environmental Protection (DEP) or the regional office of the Environmental Protection

Agency (EPA) for specific disposal recommendations.[7]

o Empty containers may retain product residue and can be dangerous.[9] Do not reuse empty

containers until they have been decontaminated.[11]
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Workflow for Safe Handling of CH1055 Triethylamine

Safe Handling Workflow for CH1055 Triethylamine
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Caption: Workflow for the safe handling of CH1055 triethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Triethylamine [cdc.gov]
e 11. sdfine.com [sdfine.com]

¢ To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CH21055 Triethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402061/docs#essential-safety-and-operational-
guide-for-handling-ch1055-triethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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